N-[(2-hydroxy-8-methylquinolin-3-yl)methyl]-N-propylbenzenesulfonamide

• IUPAC Name: N-[(8-methyl-2-oxo-1H-quinolin-3-yl)methyl]-N-propylbenzenesulfonamide
• InChI: InChI=1S/C20H22N2O3S/c1-3-12-22(26(24,25)18-10-5-4-6-11-18)14-17-13-16-9-7-8-15(2)19(16)21-20(17)23/h4-11,13H,3,12,14H2,1-2H3,(H,21,23)
• InChI Key: CDRREOXHKZUETO-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC1=CC2=CC=CC(=C2NC1=O)C)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H22N2O3S
• Molecular Weight: 370.5 g/mol

Description

N-[(2-hydroxy-8-methylquinolin-3-yl)methyl]-N-propylbenzenesulfonamide is a complex organic compound that belongs to the class of quinoline derivatives

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many quinoline derivatives have been found to have biological activity, and their mechanisms of action can vary widely.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its biological activity and potential applications. Quinoline derivatives are a topic of ongoing research due to their wide range of biological activities, and new derivatives with improved properties are continually being developed.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2-hydroxy-8-methylquinolin-3-yl)methyl]-N-propylbenzenesulfonamide typically involves multiple steps. One common approach is the reaction of 2-hydroxy-8-methylquinoline with a suitable sulfonamide derivative under controlled conditions. The reaction often requires the use of catalysts and specific solvents to achieve high yields and purity .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale synthesis using automated reactors. The process is optimized for efficiency, cost-effectiveness, and environmental sustainability. Key parameters such as temperature, pressure, and reaction time are carefully controlled to ensure consistent quality and yield .

Chemical Reactions Analysis

Types of Reactions

N-[(2-hydroxy-8-methylquinolin-3-yl)methyl]-N-propylbenzenesulfonamide undergoes various chemical reactions, including:

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide; acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride; typically in anhydrous solvents.

Substitution: Halogens, alkylating agents; often in the presence of catalysts or under reflux conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoline derivatives with additional oxygen